Cas no 71325-98-9 (2(5H)-Furanone, 3-hexadecyl-5-methyl-, (5S)-)

• Product Name: 2(5H)-Furanone, 3-hexadecyl-5-methyl-, (5S)-
• CAS No: 71325-98-9
• MF: C₂₁H₃₈O₂
• MW: 322.525227069855
• CID: 1751608
• PubChem ID: 14188599
• Update Time: 2025-04-21

2(5H)-Furanone, 3-hexadecyl-5-methyl-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 3-hexadecyl-5-methyl-, (5S)-
• (2S)-4-hexadecyl-2-methyl-2H-furan-5-one
• DTXSID50557155
• 71325-98-9
• (5S)-3-Hexadecyl-5-methylfuran-2(5H)-one

• Inchi： 1S/C21H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-18-19(2)23-21(20)22/h18-19H,3-17H2,1-2H3/t19-/m0/s1
• InChI Key： NCCJSLVFKCUXJL-IBGZPJMESA-N
• SMILES： O1C(C(=C[C@@H]1C)CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 322.28734
• Monoisotopic Mass: 322.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3